Cas no 959687-83-3 (Benzene, 1-bromo-2-(dimethoxymethyl)-4-methyl-)

• Product Name: Benzene, 1-bromo-2-(dimethoxymethyl)-4-methyl-
• CAS No: 959687-83-3
• MF: C₁₀H₁₃BrO₂
• MW: 245.113022565842
• CID: 5735718
• Update Time: 2023-11-07

Benzene, 1-bromo-2-(dimethoxymethyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-2-(dimethoxymethyl)-4-methyl-

• Inchi： 1S/C10H13BrO2/c1-7-4-5-9(11)8(6-7)10(12-2)13-3/h4-6,10H,1-3H3
• InChI Key： KUOYHVCRULZBLC-UHFFFAOYSA-N
• SMILES： C1(Br)=CC=C(C)C=C1C(OC)OC

Computed Properties

• Exact Mass: 244.01
• Monoisotopic Mass: 244.01
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5A^2

Experimental Properties

• Density: 1.327±0.06 g/cm3(Predicted)
• Boiling Point: 253.0±35.0 °C(Predicted)